A novel dual-nozzle ejector for enhancement of hydrogen recirculation applied to proton exchange membrane fuel cell system
Journal of Power Sources Pub Date: 2023-07-22 DOI: 10.1016/j.jpowsour.2023.233444
Abstract
The ejector enables hydrogen recycling, offering advantages of non-parasitic power and low noise. However, traditional ejector falls short in operating the proton exchange membrane fuel cell(PEMFC) system across various operating points efficiently. To overcome this limitation, a novel dual-nozzle ejector is proposed for optimal hydrogen recirculation at different power. The computational fluid dynamics(CFD) method is utilized to simulate and verified by experimental results. Firstly, nozzle structure is optimized to address unstable flow phenomena such as vortex generated at nozzle outlet. Subsequently, analysis of flow field is conducted by different structure under idle and full-load conditions. Results show that initial optimization resulted in an 18.8% increase of recirculation ratio under idle condition. Overall performance of constant-section mixing chamber diameter (Dm) of 6.5 is optimal within the output current range from 31.1A to 559.8A. Under idle condition, highest recirculation ratio is achieved when constant-section mixing chamber length is 4Dm, nozzle exit position is at 1.1Dm, diffuser chamber angle is 3°. While under full-load condition, the energy loss caused by wall flow resistance is more significant. By exploring the mechanism of different structure changes under two conditions, particularly under idle condition, this study provides a reference for optimization of ejectors in the future.Recommended Literature
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